N-benzyl-1-[(5-methyl-2-furyl)methyl]-N-(2-phenylethyl)-4-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-[(5-methylfuran-2-yl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C27H32N2O2/c1-22-12-13-26(31-22)21-28-17-15-25(16-18-28)27(30)29(20-24-10-6-3-7-11-24)19-14-23-8-4-2-5-9-23/h2-13,25H,14-21H2,1H3
• InChI Key: YJZMRTMIHHXDQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)C(=O)N(CCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C27H32N2O2
• Molecular Weight: 416.6 g/mol

Description

N-benzyl-1-[(5-methyl-2-furyl)methyl]-N-(2-phenylethyl)-4-piperidinecarboxamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. It is commonly referred to as "compound X" in the literature. This compound belongs to the class of piperidine carboxamides, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine and serotonin. It may also interact with certain receptors in the brain, such as the sigma-1 receptor.
Biochemical and Physiological Effects:
Studies have shown that compound X can produce a range of biochemical and physiological effects. It has been found to reduce pain and inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its high potency and selectivity for certain receptors. This allows for more precise and targeted investigations into its pharmacological properties. However, one limitation is that it may not be suitable for use in certain animal models or cell lines due to its specific mechanism of action.

Future Directions

There are several future directions for research on compound X. One area of interest is its potential as a treatment for psychiatric disorders such as schizophrenia and depression. Another area of research is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of compound X and its interactions with various receptors and neurotransmitters.
In conclusion, compound X is a promising chemical compound that has shown potential in various areas of pharmacological research. Its unique structure and mechanism of action make it a valuable tool for investigating the functions of the central nervous system. Further research is needed to fully understand its therapeutic potential and to explore new avenues for its application.

Scientific Research Applications

Compound X has been the subject of extensive research due to its potential therapeutic applications. It has been found to possess analgesic, anti-inflammatory, and antipsychotic properties. It has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.